Cas no 59404-17-0 (D-Glucitol, 1-deoxy-1-(methylamino)-, 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylate (salt))

• Product Name: D-Glucitol, 1-deoxy-1-(methylamino)-, 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylate (salt)
• CAS No: 59404-17-0
• MF: C₁₂H₂₁N₃O₉
• MW: 351.30984377861
• CID: 367859
• PubChem ID: 3035044
• Update Time: 2025-04-19

D-Glucitol, 1-deoxy-1-(methylamino)-, 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylate (salt) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol, 1-deoxy-1-(methylamino)-, 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylate (salt)
• 2,4-dioxo-1H-pyrimidine-6-carboxylic acid,(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• methylglucamine orotate
• 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - 1-deoxy-1-(methylamino)-D-glucitol (1:1)
• 4-pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-2,6-dioxo-, compd. with D-glucitol, 1-deoxy-1-(methylamino)- (1:1)
• 1-Deoxy-1-(methylamino)-D-glucitol 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylate (salt)
• Methylglucaminorotate
• 2,4-dioxo-1H-pyrimidine-6-carboxylic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• SCHEMBL3229247
• DTXSID50208135
• 59404-17-0

• Inchi： 1S/C7H17NO5.C5H4N2O4/c1-8-2-4(10)6(12)7(13)5(11)3-9;8-3-1-2(4(9)10)6-5(11)7-3/h4-13H,2-3H2,1H3;1H,(H,9,10)(H2,6,7,8,11)/t4-,5+,6+,7+;/m0./s1
• InChI Key： QXWPJYVLNHANJZ-LJTMIZJLSA-N
• SMILES： O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O.O=C1NC(C=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 351.128
• Monoisotopic Mass: 351.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Boiling Point: 490.4°C at 760 mmHg
• Flash Point: 251.6°C